Cas no 2228677-24-3 (2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one)

• Product Name: 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one
• CAS No: 2228677-24-3
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6150044
• PubChem ID: 165613222
• Update Time: 2025-06-08

2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one
• 2228677-24-3
• EN300-1749410
• 2-amino-1-[5-(methoxymethyl)furan-2-yl]propan-1-one

• Inchi： 1S/C9H13NO3/c1-6(10)9(11)8-4-3-7(13-8)5-12-2/h3-4,6H,5,10H2,1-2H3
• InChI Key： IZZPLTKMYCXDOW-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(C(C)N)=O

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one

Introduction to 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one (CAS No. 2228677-24-3)

2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2228677-24-3, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both amino and furan-based moieties makes it a versatile intermediate, capable of undergoing various chemical transformations that are pivotal for the synthesis of bioactive molecules.

The compound’s structure consists of a propanone backbone substituted with a 5-(methoxymethyl)furan group at the 1-position and an amino group at the 2-position. This configuration allows for multiple pathways in synthetic chemistry, making it a valuable building block for more complex structures. The furan ring, particularly, is a common motif in natural products and pharmaceuticals, known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for molecular recognition processes.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. The furan scaffold, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer agents. The methoxymethyl group attached to the furan ring introduces an additional layer of reactivity, enabling further functionalization through nucleophilic substitution or elimination reactions. This flexibility makes 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one a promising candidate for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug design, with many successful drugs on the market targeting specific enzymatic pathways to modulate biological processes. The amino group in 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one can be readily modified to introduce pharmacophores that interact with active sites of enzymes. For instance, modifications at this position could lead to the development of inhibitors targeting proteases or kinases, which are implicated in various diseases including cancer and inflammatory disorders.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that derivatives of 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one can effectively bind to biological targets due to their optimized size and shape. These studies predict that slight modifications to the molecule could significantly improve its binding affinity and selectivity. Such insights are invaluable for rational drug design, allowing researchers to tailor the compound’s properties to meet specific therapeutic requirements.

The synthesis of 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one also presents interesting challenges and opportunities. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on greener and more efficient approaches, such as catalytic asymmetric synthesis or flow chemistry techniques. These innovations not only improve the scalability of production but also align with the growing emphasis on sustainable chemical practices.

In clinical research, compounds like 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one are being explored for their potential therapeutic effects. Preclinical studies have indicated that certain derivatives exhibit promising activity against disease models. For example, modifications aimed at enhancing lipophilicity or metabolic stability have shown encouraging results in vitro and in vivo. These findings underscore the importance of structural optimization in translating promising leads into viable drug candidates.

The role of furan derivatives in medicinal chemistry is well-documented, with numerous examples demonstrating their efficacy in treating various conditions. The structural features of these compounds allow them to interact with biological targets in unique ways, often leading to high specificity and low toxicity profiles. As research continues to uncover new applications for molecules like 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one, their significance in pharmaceutical development is likely to grow further.

From an industrial perspective, the demand for high-quality intermediates like CAS No. 2228677-24-3 is steadily increasing as drug discovery pipelines expand globally. Manufacturers specializing in fine chemicals are investing in advanced synthesis technologies to meet this demand while adhering to stringent quality control standards. This ensures that researchers have access to reliable starting materials for their investigations.

The future prospects for 2-amino-1-5-(methoxymethyl)furan-2-ylpropan-1-one are bright, with ongoing research expected to uncover new applications and synthetic strategies. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in realizing these possibilities fully. As our understanding of molecular interactions deepens, compounds like this one will continue to play a vital role in advancing therapeutic solutions.